Cas no 892362-05-9 (methyl 3-{4-(benzyloxy)phenylsulfamoyl}-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-{4-(benzyloxy)phenylsulfamoyl}-1-benzothiophene-2-carboxylate
• CAS No: 892362-05-9
• MF: C₂₃H₁₉NO₅S₂
• MW: 453.530663728714
• CID: 5440418
• PubChem ID: 16832099
• Update Time: 2025-10-21

methyl 3-{4-(benzyloxy)phenylsulfamoyl}-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[[4-(phenylmethoxy)phenyl]amino]sulfonyl]benzo[b]thiophene-2-carboxylate
• methyl 3-{[4-(benzyloxy)phenyl]sulfamoyl}-1-benzothiophene-2-carboxylate
• F3167-1455
• 892362-05-9
• methyl 3-(N-(4-(benzyloxy)phenyl)sulfamoyl)benzo[b]thiophene-2-carboxylate
• STL095996
• AKOS002031248
• methyl 3-{4-(benzyloxy)phenylsulfamoyl}-1-benzothiophene-2-carboxylate

• Inchi： 1S/C23H19NO5S2/c1-28-23(25)21-22(19-9-5-6-10-20(19)30-21)31(26,27)24-17-11-13-18(14-12-17)29-15-16-7-3-2-4-8-16/h2-14,24H,15H2,1H3
• InChI Key： MOBXLEIQGLQUPX-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OC)SC2C=CC=CC1=2)(NC1C=CC(=CC=1)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 453.07046505g/mol
• Monoisotopic Mass: 453.07046505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 651.2±65.0 °C(Predicted)
• pka: 7.69±0.50(Predicted)

Additional information on methyl 3-{4-(benzyloxy)phenylsulfamoyl}-1-benzothiophene-2-carboxylate

Research Briefing on Methyl 3-{4-(Benzyloxy)phenylsulfamoyl}-1-benzothiophene-2-carboxylate (CAS: 892362-05-9)

The compound methyl 3-{4-(benzyloxy)phenylsulfamoyl}-1-benzothiophene-2-carboxylate (CAS: 892362-05-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel benzothiophene-based sulfonamides, which exhibit promising activity against various disease targets. The benzyloxy and sulfamoyl functional groups are particularly noteworthy, as they contribute to the compound's ability to interact with biological macromolecules, such as enzymes and receptors, making it a valuable scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that methyl 3-{4-(benzyloxy)phenylsulfamoyl}-1-benzothiophene-2-carboxylate exhibits inhibitory effects on specific inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The study employed in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing high affinity for cyclooxygenase-2 (COX-2), a well-known target for nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant finding comes from a preclinical investigation published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's antitumor properties. The research team observed that derivatives of this compound displayed selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study attributed this activity to the compound's ability to disrupt microtubule dynamics, a critical process in cell division.

From a synthetic chemistry perspective, recent advancements have optimized the production of methyl 3-{4-(benzyloxy)phenylsulfamoyl}-1-benzothiophene-2-carboxylate, improving yield and purity. A 2022 patent application detailed a novel catalytic method for its synthesis, emphasizing greener solvents and reduced reaction times, which could facilitate large-scale production for further pharmacological testing.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation to assess its suitability as a drug candidate. Ongoing research aims to address these gaps through structural modifications and formulation strategies.

In conclusion, methyl 3-{4-(benzyloxy)phenylsulfamoyl}-1-benzothiophene-2-carboxylate represents a versatile and pharmacologically relevant compound with potential applications in inflammation and oncology. Continued research into its mechanisms and derivatives will be critical for translating these findings into clinical applications.